(2E)-1-(3,4-Dimethylphenyl)-3-(4-ethylphenyl)prop-2-en-1-one

• IUPAC Name: (E)-1-(3,4-dimethylphenyl)-3-(4-ethylphenyl)prop-2-en-1-one
• InChI: InChI=1S/C19H20O/c1-4-16-6-8-17(9-7-16)10-12-19(20)18-11-5-14(2)15(3)13-18/h5-13H,4H2,1-3H3/b12-10+
• InChI Key: WWJUTTDVFWJAAC-ZRDIBKRKSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C=CC(=O)C2=CC(=C(C=C2)C)C
• Isomeric SMILES: CCC1=CC=C(C=C1)/C=C/C(=O)C2=CC(=C(C=C2)C)C
• Molecular Formula: C19H20O
• Molecular Weight: 264.4 g/mol

Description

(2E)-1-(3,4-Dimethylphenyl)-3-(4-ethylphenyl)prop-2-en-1-one, commonly referred to as DEEP, is a compound of interest due to its potential applications in scientific research. DEEP is an alkyl-substituted phenylprop-2-en-1-one, which is a type of organic compound that can be used for a variety of purposes.

Mechanism of Action

The mechanism of action of DEEP is not fully understood. However, it is believed to act as an inhibitor of certain enzymes, such as cytochrome P450 enzymes. This inhibition can lead to changes in the metabolism of other compounds, which can have a variety of effects. Additionally, DEEP may also interact with other proteins, such as G-protein coupled receptors, to produce a variety of effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of DEEP are not well understood. However, it has been studied for its potential effects on the metabolism of other compounds, such as drugs. Additionally, DEEP has been studied for its potential effects on the expression of certain genes, which can lead to changes in the expression of proteins.

Advantages and Limitations for Lab Experiments

The advantages of using DEEP in lab experiments include its availability, its low cost, and its low toxicity. Additionally, DEEP is relatively easy to synthesize, making it a convenient starting material for a variety of experiments. The main limitation of using DEEP in lab experiments is the lack of understanding of its mechanism of action and its potential effects on the body.

Future Directions

The potential future directions for the study of DEEP include further research into its mechanism of action, its potential effects on the body, and its potential applications in drug development. Additionally, further research into the synthesis of DEEP and its derivatives could lead to the development of more efficient and cost-effective methods of synthesis. Finally, further research into the biochemical and physiological effects of DEEP could lead to the development of new therapeutic agents.

Synthesis Methods

DEEP can be synthesized through a variety of methods, including the Wittig reaction, the Stork enamine alkylation reaction, and the Horner-Wadsworth-Emmons reaction. The Wittig reaction involves the combination of a phosphonium ylide with an aldehyde or ketone to produce an alkene. The Stork enamine alkylation reaction involves the combination of an enamine with an alkyl halide to produce an alkylated product. The Horner-Wadsworth-Emmons reaction is a phosphonate-based reaction that involves the combination of an aldehyde or ketone with a phosphonate ester to produce an alkene.

Scientific Research Applications

DEEP has a variety of applications in scientific research. It can be used as a model compound for studying the reactivity of organic compounds, as a catalyst for organic reactions, and as a starting material for the synthesis of other organic compounds. Additionally, DEEP is of interest due to its potential applications in drug development. It has been studied for its ability to interact with proteins and enzymes, making it a potential therapeutic agent for certain conditions.